Cas no 50780-76-2 (ethyl 1-methylethyl 1,3-dithiolan-2-ylidenepropanedioate)

• Product Name: ethyl 1-methylethyl 1,3-dithiolan-2-ylidenepropanedioate
• CAS No: 50780-76-2
• MF: C₁₁H₁₆O₄S₂
• MW: 276.372341156006
• CID: 1569145
• PubChem ID: 3084943
• Update Time: 2025-04-21

ethyl 1-methylethyl 1,3-dithiolan-2-ylidenepropanedioate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-methylethyl 1,3-dithiolan-2-ylidenepropanedioate
• Ethyl isopropyl 1,3-dithiolan-2-ylidenepropanedioate
• Propanedioic acid, 1,3-dithiolan-2-ylidene-, ethyl 1-methylethyl ester
• 1-O-ethyl 3-O-propan-2-yl 2-(1,3-dithiolan-2-ylidene)propanedioate
• DTXSID00198815
• 50780-76-2
• SCHEMBL11616325

• Inchi： 1S/C11H16O4S2/c1-4-14-9(12)8(10(13)15-7(2)3)11-16-5-6-17-11/h7H,4-6H2,1-3H3
• InChI Key： WVSMSSWOGGOGBB-UHFFFAOYSA-N
• SMILES： S1/C(=C(\C(=O)OCC)/C(=O)OC(C)C)/SCC1

Computed Properties

• Exact Mass: 276.04908
• Monoisotopic Mass: 276.04900133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.6